Cas no 2092793-52-5 (1-(2-Fluoropyridin-4-yl)piperidin-3-amine)

• Product Name: 1-(2-Fluoropyridin-4-yl)piperidin-3-amine
• CAS No: 2092793-52-5
• MF: C₁₀H₁₄FN₃
• MW: 195.236665248871
• CID: 5723280
• PubChem ID: 121200014
• Update Time: 2025-08-05

1-(2-Fluoropyridin-4-yl)piperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoropyridin-4-yl)piperidin-3-amine
• AKOS026707623
• 2092793-52-5
• F1907-2256
• 3-Piperidinamine, 1-(2-fluoro-4-pyridinyl)-
• 1-(2-Fluoropyridin-4-yl)piperidin-3-amine

• Inchi： 1S/C10H14FN3/c11-10-6-9(3-4-13-10)14-5-1-2-8(12)7-14/h3-4,6,8H,1-2,5,7,12H2
• InChI Key： YRGPILPKYKLFNL-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CN=1)N1CCCC(C1)N

Computed Properties

• Exact Mass: 195.11717562g/mol
• Monoisotopic Mass: 195.11717562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.171±0.06 g/cm3(Predicted)
• Boiling Point: 340.9±42.0 °C(Predicted)
• pka: 9.96±0.20(Predicted)

Additional information on 1-(2-Fluoropyridin-4-yl)piperidin-3-amine

1-(2-Fluoropyridin-4-yl)piperidin-3-amine: A Comprehensive Overview

1-(2-Fluoropyridin-4-yl)piperidin-3-amine, also known by its CAS number CAS 2092793-52-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with a fluorinated pyridine moiety. The presence of the fluorine atom in the pyridine ring introduces distinct electronic and steric properties, making this compound a valuable tool in drug discovery and material science.

The synthesis of 1-(2-fluoropyridin-4-yl)piperidin-3-amine involves a series of well-established organic reactions, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint and cost associated with its production. These methods have been extensively reported in the literature, highlighting the importance of this compound as a building block in medicinal chemistry.

In terms of applications, 1-(2-fluoropyridin-4-yl)piperidin-3-amine has shown promising results in various biological assays. For instance, studies have demonstrated its potential as a modulator of G-protein coupled receptors (GPCRs), which are critical targets for treating conditions such as hypertension, anxiety, and pain. The fluorine atom in the pyridine ring plays a pivotal role in enhancing the compound's binding affinity and selectivity, making it a strong candidate for further preclinical development.

Moreover, this compound has been explored as a precursor for constructing more complex heterocyclic frameworks. Its ability to undergo further functionalization without compromising stability has made it a versatile intermediate in organic synthesis. Researchers have utilized it to develop novel scaffolds for drug candidates targeting diverse therapeutic areas, including oncology and neurodegenerative diseases.

The latest research on CAS 2092793-52-based compounds has focused on understanding their pharmacokinetic profiles and metabolic pathways. Advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have provided insights into their stability and bioavailability. These studies are crucial for optimizing drug delivery systems and ensuring efficacy in clinical settings.

In conclusion, 1-(2-fluoropyridin-4-yl)piperidin-3-amine) stands out as a valuable molecule with wide-ranging applications in both academic research and industrial development. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in the ongoing quest for innovative therapeutic solutions.